2-O-octanoyl-3-O-[(2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoyl]-alpha-D-glucopyranosyl 2-O-sulfo-alpha-D-glucopyranoside

• Molecular Formula: C48H88O16S
• Molecular Weight: 953.3 g/mol
• IUPAC Name: [(2R,3R,4S,5R,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-sulfooxyoxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)-3-octanoyloxyoxan-4-yl] (E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoate
• InChI: InChI=1S/C48H88O16S/c1-7-9-11-13-14-15-16-17-18-19-20-21-23-24-26-33(3)28-34(4)29-35(5)30-36(6)46(55)62-43-41(53)38(32-50)60-48(45(43)61-39(51)27-25-22-12-10-8-2)63-47-44(64-65(56,57)58)42(54)40(52)37(31-49)59-47/h30,33-35,37-38,40-45,47-50,52-54H,7-29,31-32H2,1-6H3,(H,56,57,58)/b36-30+/t33-,34-,35-,37+,38+,40+,41+,42-,43-,44+,45+,47+,48+/m0/s1
• InChI Key: UMSJDVXFKVPQCB-YIJCZVJLSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC[C@H](C)C[C@H](C)C[C@H](C)/C=C(\C)/C(=O)O[C@H]1[C@@H]([C@H](O[C@@H]([C@@H]1OC(=O)CCCCCCC)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)OS(=O)(=O)O)CO)O
• Canonical SMILES: CCCCCCCCCCCCCCCCC(C)CC(C)CC(C)C=C(C)C(=O)OC1C(C(OC(C1OC(=O)CCCCCCC)OC2C(C(C(C(O2)CO)O)O)OS(=O)(=O)O)CO)O

Description

2-O-octanoyl-2'-O-sulfo-3-O-[(2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoyl]-alpha,alpha-trehalose is a sulfoglycolipid in which alpha,alpha-trehalose, sulfated at the 2'-position, is acylated at the 2-position with octanoic acid, and at the 3-position with (2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoic acid. It is a sulfoglycolipid, a polyacyl alpha,alpha-trehalose derivative and an octanoate ester. It derives from an alpha,alpha-trehalose.

Scientific Research Applications

Bioavailability Studies

Research has indicated that compounds structurally related to 2-O-octanoyl-3-O-[(2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoyl]-alpha-D-glucopyranosyl 2-O-sulfo-alpha-D-glucopyranoside, such as 2-O-alpha-D-glucopyranosyl-L-ascorbic acid (AA2G), are stable glycosides. A study by Nakamura and Oku (2009) elucidated that AA2G is hydrolyzed by human intestinal maltase and is physiologically utilized as ascorbic acid (AsA) in human subjects, which might suggest potential bioavailability and metabolism pathways for structurally similar compounds (Nakamura & Oku, 2009).

Metabolic Pathway Insights

Another study identified octanoyl-beta-D-glucuronide in the urine of patients with hypoketotic hypoglycemia and dicarboxylic aciduria due to defective beta-oxidation of medium-chain fatty acids, suggesting that compounds like 2-O-octanoyl-3-O-[(2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoyl]-alpha-D-glucopyranosyl 2-O-sulfo-alpha-D-glucopyranoside might participate in similar metabolic pathways or have diagnostic relevance in specific metabolic conditions (Durán et al., 1985).

Diagnostic and Monitoring Potential

Studies on related compounds have highlighted the potential use of similar complex molecules in the diagnosis and monitoring of diseases. For instance, the measurement of specific glycosidase activities in the serum, such as alpha-glucosidase, has been explored for assessing the clinical course in conditions like cystic fibrosis and pancreatitis, indicating that structurally complex glucopyranosides might serve as biomarkers or be involved in the diagnostic processes for certain diseases (Porter et al., 1986).

Absorption and Metabolism in Nutritional Studies

The absorption of specific acylated anthocyanins in rats and humans after ingesting food extracts has been studied, demonstrating that complex glycosides can be selectively absorbed and metabolized, which may provide insights into the absorption and metabolic pathways of structurally related compounds like 2-O-octanoyl-3-O-[(2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoyl]-alpha-D-glucopyranosyl 2-O-sulfo-alpha-D-glucopyranoside (Harada et al., 2004).